Cas no 1895598-77-2 (O-2-(3-chloro-2,4-difluorophenyl)ethylhydroxylamine)

• Product Name: O-2-(3-chloro-2,4-difluorophenyl)ethylhydroxylamine
• CAS No: 1895598-77-2
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6431142
• PubChem ID: 117296928
• Update Time: 2025-05-21

O-2-(3-chloro-2,4-difluorophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-chloro-2,4-difluorophenyl)ethylhydroxylamine
• 1895598-77-2
• EN300-1979457
• O-[2-(3-chloro-2,4-difluorophenyl)ethyl]hydroxylamine

• Inchi： 1S/C8H8ClF2NO/c9-7-6(10)2-1-5(8(7)11)3-4-13-12/h1-2H,3-4,12H2
• InChI Key： ZQISKICPJNMYNW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CCON)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-chloro-2,4-difluorophenyl)ethylhydroxylamine

Research Brief on O-2-(3-chloro-2,4-difluorophenyl)ethylhydroxylamine (CAS: 1895598-77-2): Recent Advances and Applications

O-2-(3-chloro-2,4-difluorophenyl)ethylhydroxylamine (CAS: 1895598-77-2) is a chemically synthesized compound that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This hydroxylamine derivative, characterized by its unique chloro-difluorophenyl moiety, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its role in the development of enzyme inhibitors, particularly those targeting oxidative stress-related pathways and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to act as a selective inhibitor of myeloperoxidase (MPO), an enzyme implicated in chronic inflammatory conditions such as atherosclerosis and neurodegenerative diseases. The study demonstrated that O-2-(3-chloro-2,4-difluorophenyl)ethylhydroxylamine exhibits a high binding affinity to MPO's active site, with an IC50 value of 0.8 μM, making it a promising candidate for further preclinical development.

Another notable application of this compound lies in its use as a precursor for the synthesis of novel antibacterial agents. A recent patent (WO2023056123) describes its incorporation into a series of fluoroquinolone derivatives, which displayed enhanced activity against drug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. The structural flexibility of the hydroxylamine group allows for facile modification, enabling the optimization of pharmacokinetic properties.

From a mechanistic perspective, the compound's efficacy is attributed to its ability to generate reactive nitrogen species (RNS) under physiological conditions. This property has been exploited in cancer research, where it has shown selective cytotoxicity against hypoxic tumor cells in vitro. A 2024 study in Chemical Biology & Drug Design reported that the compound induces apoptosis in colorectal cancer cell lines (HT-29 and HCT116) through the activation of p53-dependent pathways.

Despite these promising findings, challenges remain in the clinical translation of O-2-(3-chloro-2,4-difluorophenyl)ethylhydroxylamine-based therapeutics. Current research efforts are focused on improving its metabolic stability and reducing potential off-target effects. Advanced formulation strategies, including nanoparticle encapsulation and prodrug approaches, are being explored to address these limitations. The compound's unique chemical properties and diverse biological activities position it as a valuable tool for both drug discovery and chemical biology research.